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Compound of Interest

Compound Name: JNJ-61803534

Cat. No.: B10854626

Essential Safety and Handling Guide for JNJ-
61803534

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of INJ-61803534, a potent and selective RORyt inverse agonist intended for research use
only. Given that the development of this compound was terminated due to adverse findings in
an embryo-fetal study, extreme caution is advised.

Compound Information

Property Value

CAS Number 1917306-14-9

Molecular Formula C23H23CI2F6N304S
Molecular Weight 622.40 g/mol

Appearance Solid powder

Primary Hazard Potential reproductive toxicity

Health and Safety Precautions
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JNJ-61803534 is a bioactive molecule with potential health risks that are not fully

characterized. Preclinical studies have indicated that it is well-tolerated in single ascending
doses in humans up to 200 mg[1][2][3]. However, its development was halted due to findings in
a rabbit embryo-fetal study, suggesting potential reproductive hazards[4]. Therefore, stringent

adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The following table outlines
the minimum required PPE for handling JINJ-61803534 in solid and solution forms.

Solid Form (Weighing,

Solution Form (DMSO,

PPE Category . .
Aliquoting) etc.)
Double-gloving with nitrile Double-gloving with nitrile
Gloves
gloves gloves
Eye Protection Chemical splash goggles Chemical splash goggles
Chemical-resistant laboratory
Lab Coat Standard laboratory coat
coat
) ) ) Not generally required if
Respiratory N95 or higher-rated respirator ]
handled in a fume hood
Other Disposable sleeves Disposable sleeves

Experimental Workflow and Handling

The following diagram outlines the standard operational workflow for handling JNJ-61803534,

from receiving to disposal.
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JNJ-61803534 Handling Workflow

Receiving and Storage

Receive Compound

'

Store at -20°C (long-term) or 0-4°C (short-term)

Preparation

Weigh Solid in Ventilated Enclosure

:

Dissolve in Appropriate Solvent (e.g., DMSO)

Experimentation

Perform In Vitro / In Vivo Experiments

Waste Dispesal

Dispose of Contaminated Solid Waste Dispose of Contaminated Liquid Waste

Click to download full resolution via product page

JNJ-61803534 Handling Workflow

Storage and Stability

Proper storage is critical to maintain the integrity of JINJ-61803534.
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Condition Duration
Short-term 0 - 4°C (days to weeks)
Long-term -20°C (months to years)

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles[5].

Disposal Plan

All materials contaminated with INJ-61803534 must be treated as hazardous waste.

Waste Segregation and Disposal

Waste Type

Disposal Procedure

Solid Waste

(e.g., contaminated gloves, weigh boats, pipette
tips) Collect in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste

(e.g., unused solutions, contaminated solvents)
Collect in a dedicated, sealed, and clearly
labeled hazardous waste container. Do not mix
with other chemical waste streams unless

compatibility is confirmed.

Sharps

(e.g., needles) Dispose of in a designated

sharps container for hazardous chemical waste.

All waste must be disposed of in accordance with local, state, and federal regulations. Consult

your institution's Environmental Health and Safety (EHS) department for specific guidelines.

Emergency Procedures

Spill Response

In the event of a spill, the following logical steps should be taken to ensure safety and proper

cleanup.
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JNJ-61803534 Spill Response

(Evacuate Immediate Area)

Alert Colleagues and Supervisor

'

Assess Spill Size and Nature

Small Large
(Small Spill: Use Chemical Spill Kit) (Large Spill: Contact EHS)
\ »

Gecontaminate Area and Equipment

'

(Dispose of Cleanup Materials as Hazardous Waste)

Click to download full resolution via product page

JNJ-61803534 Spill Response

Personnel Exposure
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Exposure Route Immediate Action

Immediately wash the affected area with soap
Skin Contact and water for at least 15 minutes. Remove

contaminated clothing.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, lifting the upper

and lower eyelids.

Inhalation Move to fresh air.

Ingestion Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet
(if available) or this document to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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